Cas no 1405128-34-8 (Carbamic acid, N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridinyl)-3-piperidinyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridinyl)-3-piperidinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridinyl)-3-piperidinyl]-, 1,1-dimethylethyl ester
- tert-Butyl ((3R,5S)-5-methyl-1-(3-nitropyridin-4-yl)piperidin-3-yl)carbamate
- SCHEMBL2832654
- 1405128-34-8
- (3R,5S)-3-(Boc-amino)-5-methyl-1-(3-nitro-4-pyridyl)piperidine
- F89728
- PS-19386
- TERT-BUTYL N-[(3R,5S)-5-METHYL-1-(3-NITRO-4-PYRIDYL)-3-PIPERIDYL]CARBAMATE
-
- Inchi: 1S/C16H24N4O4/c1-11-7-12(18-15(21)24-16(2,3)4)10-19(9-11)13-5-6-17-8-14(13)20(22)23/h5-6,8,11-12H,7,9-10H2,1-4H3,(H,18,21)/t11-,12+/m0/s1
- InChI Key: RZYYTLKFSSYXMI-NWDGAFQWSA-N
- SMILES: C(OC(C)(C)C)(=O)N[C@@H]1C[C@H](C)CN(C2C=CN=CC=2[N+]([O-])=O)C1
Computed Properties
- Exact Mass: 336.17975526g/mol
- Monoisotopic Mass: 336.17975526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 100Ų
Carbamic acid, N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridinyl)-3-piperidinyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1231377-100mg |
tert-butyl N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridyl)-3-piperidyl]carbamate |
1405128-34-8 | 97% | 100mg |
$370 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231377-250MG |
tert-butyl N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridyl)-3-piperidyl]carbamate |
1405128-34-8 | 97% | 250mg |
$595 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231377-500MG |
tert-butyl N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridyl)-3-piperidyl]carbamate |
1405128-34-8 | 97% | 500mg |
$980 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231377-1G |
tert-butyl N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridyl)-3-piperidyl]carbamate |
1405128-34-8 | 97% | 1g |
$1490 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231377-5G |
tert-butyl N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridyl)-3-piperidyl]carbamate |
1405128-34-8 | 97% | 5g |
$4620 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231377-100mg |
tert-butyl N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridyl)-3-piperidyl]carbamate |
1405128-34-8 | 97% | 100mg |
$370 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1231377-500mg |
tert-butyl N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridyl)-3-piperidyl]carbamate |
1405128-34-8 | 97% | 500mg |
$980 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1231377-250mg |
tert-butyl N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridyl)-3-piperidyl]carbamate |
1405128-34-8 | 97% | 250mg |
$595 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1231377-1g |
tert-butyl N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridyl)-3-piperidyl]carbamate |
1405128-34-8 | 97% | 1g |
$1490 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1231377-5g |
tert-butyl N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridyl)-3-piperidyl]carbamate |
1405128-34-8 | 97% | 5g |
$4620 | 2025-02-28 |
Carbamic acid, N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridinyl)-3-piperidinyl]-, 1,1-dimethylethyl ester Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on Carbamic acid, N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridinyl)-3-piperidinyl]-, 1,1-dimethylethyl ester
Carbamic acid, N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridinyl)-3-piperidinyl]-, 1,1-dimethylethyl ester (CAS No. 1405128-34-8): A Comprehensive Overview
Carbamic acid, N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridinyl)-3-piperidinyl]-, 1,1-dimethylethyl ester, identified by its CAS number 1405128-34-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their intricate structural features and potential biological activities. The detailed structure of this compound includes a piperidine ring substituted with a nitro-substituted pyridine moiety, which contributes to its unique chemical and pharmacological properties.
The< strong>1,1-dimethylethyl ester group attached to the carbamic acid moiety plays a crucial role in modulating the compound's solubility and metabolic stability. This feature is particularly important in drug design, as it can influence how the molecule is absorbed, distributed, metabolized, and excreted (ADME) in the body. The stereochemistry of the< strong>(3R,5S) configuration at the piperidine ring adds another layer of complexity, suggesting that this compound may exhibit enantioselective interactions with biological targets.
In recent years, there has been growing interest in developing novel therapeutic agents that target complex biological pathways. The< strong>nitro-substituted pyridine moiety in this compound is particularly noteworthy, as nitroaromatic compounds have been extensively studied for their potential applications in various therapeutic areas. These compounds often serve as key intermediates in the synthesis of more complex molecules with enhanced pharmacological activity. The presence of the nitro group can also influence electronic properties and reactivity, making it a valuable component in medicinal chemistry.
Current research in the field of drug discovery has highlighted the importance of structure-activity relationships (SAR) in optimizing lead compounds. The< strong>5-methyl-1-(3-nitro-4-pyridinyl)-3-piperidinyl substituent in this compound represents a sophisticated structural motif that has been explored for its potential interactions with biological targets. Studies have shown that such structural features can enhance binding affinity and selectivity, which are critical factors in the development of effective pharmaceuticals.
The< strong>carbamic acid ester functionality is another key aspect of this compound that merits attention. Carbamic acid esters are known for their stability and ease of modification, making them versatile tools in synthetic chemistry. In drug development, these esters can serve as prodrugs or be incorporated into more complex molecules to improve pharmacokinetic properties. The use of< strong>1,1-dimethylethyl ester specifically suggests an effort to enhance metabolic stability while maintaining bioavailability.
The synthesis of< strong>Carbamic acid, N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridinyl)-3-piperidinyl]-, 1,1-dimethylethyl ester involves multiple steps that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as chiral resolution and asymmetric synthesis have been utilized to achieve the desired stereochemical configuration at the piperidine ring.
In terms of biological activity, preliminary studies suggest that this compound may exhibit< strong-pharmacological properties relevant to various therapeutic areas. The presence of both< strong-nitroaromatic and< strong-piperidine moieties suggests potential interactions with enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative diseases. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.
The< strong>CAS number 1405128-34-8 serves as a unique identifier for this compound and facilitates its tracking in scientific literature and patents. This standardized nomenclature system ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The CAS registry number is particularly useful for database searches and literature reviews aimed at understanding the chemical space explored by medicinal chemists.
The development of novel pharmaceuticals relies heavily on access to high-quality chemical building blocks like< strong-carbamic acid derivatives. The structural complexity of this compound makes it a valuable scaffold for further derivatization and optimization. By modifying various functional groups or substituents, researchers can explore new chemical entities with improved efficacy and reduced side effects.
In conclusion,< strong
1405128-34-8 (Carbamic acid, N-[(3R,5S)-5-methyl-1-(3-nitro-4-pyridinyl)-3-piperidinyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)